Cas no 309290-28-6 (2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 309290-28-6
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5717850
• PubChem ID: 1484935
• Update Time: 2025-05-20

2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• SR-01000527544-1
• Oprea1_466362
• BRD-K49251780-001-01-1
• F0536-0098
• AKOS001730046
• 7P-353S
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl](4-chlorophenyl)methanone
• AB00153157-02
• STK761806
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-chlorophenyl)methanone
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(4-chlorophenyl)methanone
• [4-(1,3-benzothiazol-2-yl)piperazino](4-chlorophenyl)methanone
• 309290-28-6
• Bionet1_003769
• CS-0357227
• CHEMBL1822290
• SR-01000527544
• HMS579I11
• 2-[4-(4-chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole
• NCGC00283676-01
• 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C18H16ClN3OS/c19-14-7-5-13(6-8-14)17(23)21-9-11-22(12-10-21)18-20-15-3-1-2-4-16(15)24-18/h1-8H,9-12H2
• InChI Key： LCAQNHDORKWHII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCN(C2=NC3C=CC=CC=3S2)CC1)=O

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole

2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole

2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole is a highly specialized organic compound with the CAS number 309290-28-6. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system fused with a piperazine moiety, which introduces unique electronic and steric properties. The presence of the 4-chlorobenzoyl group further enhances its functional versatility, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce reaction time and environmental impact. The compound has been explored as a potential precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The benzothiazole core of this compound is known for its ability to act as a scaffold in drug design due to its inherent stability and ability to form hydrogen bonds. The piperazine ring, on the other hand, contributes to the compound's ability to interact with biological targets through π-π interactions and other non-covalent forces. The 4-chlorobenzoyl group introduces additional functionality, such as electron-withdrawing effects, which can modulate the compound's reactivity and bioavailability.

In terms of applications, 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole has shown promise in the field of optoelectronics. Its ability to emit fluorescence under specific conditions makes it a candidate for use in sensors and light-emitting devices. Additionally, its photochemical stability has been studied extensively, with recent research highlighting its potential as a stabilizing agent in organic light-emitting diodes (OLEDs).

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the benzothiazole derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperazine moiety. The final step involves the introduction of the 4-chlorobenzoyl group through acylation or similar reactions. Each step requires precise control over reaction conditions to ensure high purity and yield.

From an environmental standpoint, researchers have been exploring greener synthesis routes for 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole. This includes the use of biodegradable solvents and catalysts derived from renewable resources. Such approaches align with global efforts to promote sustainable chemistry practices while maintaining high standards of product quality.

In conclusion, 2-[4-(4-Chlorobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS No: 309290-28-6) is a multifaceted compound with significant potential across diverse chemical domains. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.